Cas no 91004-62-5 (4H-1,2,4-Triazole, 4-(3-methylphenyl)-)
91004-62-5 structure
Product Name:4H-1,2,4-Triazole, 4-(3-methylphenyl)-
CAS No:91004-62-5
MF:C9H9N3
MW:159.187861204147
CID:2191400
Update Time:2023-08-07
4H-1,2,4-Triazole, 4-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-M-tolyl-4h-1,2,4-triazole
- 4H-1,2,4-Triazole, 4-(3-methylphenyl)-
- 4-(3-methylphenyl)-4H-1,2,4-triazole
-
- Inchi: 1S/C9H9N3/c1-8-3-2-4-9(5-8)12-6-10-11-7-12/h2-7H,1H3
- InChI Key: GJAPXPKFOKANHR-UHFFFAOYSA-N
- SMILES: N1(C=NN=C1)C1=CC=CC(C)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 143
- Topological Polar Surface Area: 30.7
4H-1,2,4-Triazole, 4-(3-methylphenyl)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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